N-[2-(Dicyclopentylmethylamino)-2-oxoethyl]-N-methylprop-2-enamide

• IUPAC Name: N-[2-(dicyclopentylmethylamino)-2-oxoethyl]-N-methylprop-2-enamide
• InChI: InChI=1S/C17H28N2O2/c1-3-16(21)19(2)12-15(20)18-17(13-8-4-5-9-13)14-10-6-7-11-14/h3,13-14,17H,1,4-12H2,2H3,(H,18,20)
• InChI Key: VUSSSGKOMFQEGN-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC(C1CCCC1)C2CCCC2)C(=O)C=C
• Molecular Formula: C17H28N2O2
• Molecular Weight: 292.4 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes looking at the reagents and conditions that affect the reaction, the mechanism of the reaction, and the products formed.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, optical activity, and reactivity. Techniques like melting point determination, polarimetry, and titration might be used.

Mechanism of Action

For biologically active compounds, the mechanism of action refers to how the compound interacts with biological systems. This could involve binding to specific receptors, inhibiting certain enzymes, or interacting with other biological molecules.

Safety and Hazards

Information on safety and hazards is typically found in the compound’s Material Safety Data Sheet (MSDS). This includes information on toxicity, flammability, environmental hazards, and safe handling procedures.